Cas no 119039-74-6 (POLYDEOXYGUANYLIC-POLYDEOXYCYTIDYLIC ACID SODIUM SALT)

• Product Name: POLYDEOXYGUANYLIC-POLYDEOXYCYTIDYLIC ACID SODIUM SALT
• CAS No: 119039-74-6
• MF: C₁₉H₂₈N₈O₁₄P₂
• MW: 654.418345451355
• CID: 133019
• Update Time: 2025-05-25

POLYDEOXYGUANYLIC-POLYDEOXYCYTIDYLIC ACID SODIUM SALT Chemical and Physical Properties

Names and Identifiers

• POLYDEOXYGUANYLIC-POLYDEOXYCYTIDYLIC ACID SODIUM SALT
• polydeoxyguanylic-polydeoxycytidylic*acid sodium
• polydeoxyguanylic acid · polydeoxycytidylic acid sodium salt
• POLY[DG] POLY[DC] SODIUM SALT
• Poly(dG) •POLY[DG] POLY[DC] SODIUM SALT

• Inchi： 1S/C10H14N5O7P.C9H14N3O7P/c11-10-13-8-7(9(17)14-10)12-3-15(8)6-1-4(16)5(22-6)2-21-23(18,19)20;10-7-1-2-12(9(14)11-7)8-3-5(6(4-13)18-8)19-20(15,16)17/h3-6,16H,1-2H2,(H2,18,19,20)(H3,11,13,14,17);1-2,5-6,8,13H,3-4H2,(H2,10,11,14)(H2,15,16,17)/t4-,5+,6+;5-,6+,8+/m00/s1
• InChI Key： RIQQSKXYNUHRLE-GZASURKISA-N
• SMILES： O=C1NC(N)=NC2N([C@H]3C[C@H](O)[C@@H](COP(O)(O)=O)O3)C=NC1=2.O=C1N=C(N)C=CN1[C@@H]1O[C@H](CO)[C@@H](OP(O)(O)=O)C1

POLYDEOXYGUANYLIC-POLYDEOXYCYTIDYLIC ACID SODIUM SALT Security Information

• WGK Germany：3

Additional information on POLYDEOXYGUANYLIC-POLYDEOXYCYTIDYLIC ACID SODIUM SALT

POLYDEOXYGUANYLIC-POLYDEOXYCYTIDYLIC ACID SODIUM SALT: A Comprehensive Overview

POLYDEOXYGUANYLIC-POLYDEOXYCYTIDYLIC ACID SODIUM SALT, with the CAS number 119039-74-6, is a unique compound that has garnered significant attention in the fields of biotechnology and medicine. This compound, often referred to as a polydeoxynucleotide sodium salt, is a synthetic analog of naturally occurring DNA components. Its structure consists of alternating guanine and cytosine residues, making it a valuable tool in various research and therapeutic applications.

The compound's chemical structure is characterized by its alternating guanine and cytosine units, which form a stable double helix under certain conditions. This property makes it highly suitable for use in molecular biology studies, particularly in the development of nucleic acid-based therapies. Recent advancements in nanotechnology have further expanded its potential applications, as researchers have explored its ability to form self-assembled nanostructures for drug delivery systems.

One of the most promising areas of research involving POLYDEOXYGUANYLIC-POLYDEOXYCYTIDYLIC ACID SODIUM SALT is its role in gene therapy. Scientists have discovered that this compound can act as a carrier for delivering therapeutic genes into target cells. Its ability to form stable complexes with plasmid DNA has been extensively studied, with recent experiments demonstrating improved transfection efficiency in various cell lines. This breakthrough could pave the way for more effective gene delivery systems, reducing the need for viral vectors and their associated risks.

In addition to its therapeutic applications, this compound has also found utility in diagnostic tools. Researchers have developed assays using POLYDEOXYGUANYLIC-POLYDEOXYCYTIDYLIC ACID SODIUM SALT as a probe for detecting specific DNA sequences. Its high specificity and sensitivity make it an ideal candidate for use in point-of-care diagnostic devices, particularly in resource-limited settings where rapid and accurate diagnostics are crucial.

The synthesis of POLYDEOXYGUANYLIC-POLYDEOXYCYTIDYLIC ACID SODIUM SALT involves a multi-step chemical process that ensures high purity and consistency. Recent innovations in chemical synthesis techniques have allowed for the large-scale production of this compound, making it more accessible for both research and commercial applications. The use of green chemistry principles in its synthesis has also been explored, reducing the environmental impact of production processes.

Another area of active research is the study of this compound's interaction with cellular components. Scientists have investigated its ability to bind to proteins and other biomolecules, revealing potential applications in drug discovery. For instance, studies have shown that this compound can inhibit certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

The safety profile of POLYDEOXYGUANYLIC-POLYDEOXYCYTIDYLIC ACID SODIUM SALT has also been thoroughly evaluated. Preclinical studies indicate that it has low toxicity at therapeutic doses, making it a safe option for use in human applications. However, ongoing research is focused on optimizing its pharmacokinetics to enhance its efficacy and reduce any potential side effects.

In conclusion, POLYDEOXYGUANYLIC-POLYDEOXYCYTIDYLIC ACID SODIUM SALT (CAS No: 119039-74-6) is a versatile compound with a wide range of applications in biotechnology and medicine. Its unique properties, combined with recent advancements in synthesis and application techniques, position it as a key player in the development of innovative therapies and diagnostic tools. As research continues to uncover new potentials for this compound, its role in advancing medical science is expected to grow significantly.